N-(4-nitrophenyl)-4,6-bis(2,2,3,3-tetrafluoropropoxy)-1,3,5-triazin-2-amine

• IUPAC Name: N-(4-nitrophenyl)-4,6-bis(2,2,3,3-tetrafluoropropoxy)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C15H11F8N5O4/c16-9(17)14(20,21)5-31-12-25-11(24-7-1-3-8(4-2-7)28(29)30)26-13(27-12)32-6-15(22,23)10(18)19/h1-4,9-10H,5-6H2,(H,24,25,26,27)
• InChI Key: ZOBVEBKFGBGRHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC2=NC(=NC(=N2)OCC(C(F)F)(F)F)OCC(C(F)F)(F)F)[N+](=O)[O-]
• Molecular Formula: C15H11F8N5O4
• Molecular Weight: 477.27 g/mol

Description

N-(4-nitrophenyl)-4,6-bis(2,2,3,3-tetrafluoropropoxy)-1,3,5-triazin-2-amine is a chemical compound that has been widely used in scientific research. It is a fluorescent probe that has been used for the detection of proteins and nucleic acids.

Mechanism of Action

The mechanism of action of N-(4-nitrophenyl)-4,6-bis(2,2,3,3-tetrafluoropropoxy)-1,3,5-triazin-2-amine involves the binding of the compound to proteins and nucleic acids. The compound has a high affinity for these biomolecules and forms a stable complex with them. The fluorescence of the compound is enhanced upon binding to these biomolecules, which allows for their detection.
Biochemical and physiological effects:
N-(4-nitrophenyl)-4,6-bis(2,2,3,3-tetrafluoropropoxy)-1,3,5-triazin-2-amine does not have any known biochemical or physiological effects. It is a non-toxic compound that has been used in various lab experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-nitrophenyl)-4,6-bis(2,2,3,3-tetrafluoropropoxy)-1,3,5-triazin-2-amine is its high sensitivity and selectivity for proteins and nucleic acids. The compound is also easy to use and can be used in various lab experiments. However, one of the limitations of the compound is its high cost. It is also not suitable for in vivo experiments as it is not cell-permeable.

Future Directions

There are several future directions for the use of N-(4-nitrophenyl)-4,6-bis(2,2,3,3-tetrafluoropropoxy)-1,3,5-triazin-2-amine in scientific research. One direction is the development of new derivatives of the compound with improved properties such as increased sensitivity and selectivity. Another direction is the use of the compound in the development of new diagnostic tools for diseases such as cancer. The compound can also be used in the development of new drugs that target specific proteins and nucleic acids. Additionally, the compound can be used in the study of protein-protein interactions and protein-ligand interactions.

Synthesis Methods

The synthesis of N-(4-nitrophenyl)-4,6-bis(2,2,3,3-tetrafluoropropoxy)-1,3,5-triazin-2-amine involves the reaction of 4-nitrophenyl isocyanate with 4,6-bis(2,2,3,3-tetrafluoropropoxy)-1,3,5-triazin-2-amine. The reaction is carried out in the presence of a suitable solvent such as dichloromethane or chloroform. The product is then purified by column chromatography.

Scientific Research Applications

N-(4-nitrophenyl)-4,6-bis(2,2,3,3-tetrafluoropropoxy)-1,3,5-triazin-2-amine has been widely used in scientific research as a fluorescent probe. It has been used for the detection of proteins and nucleic acids. The compound has been used in various research areas such as biochemistry, molecular biology, and cell biology.